(S)-3-Amino-3-(4-cyano-phenyl)-propionic acid
(S)-3-Amino-3-(4-cyano-phenyl)-propionic acid
Brand Name:
Vulcanchem
CAS No.:
718596-77-1
VCID:
VC0112935
InChI:
InChI=1S/C10H10N2O2/c11-6-7-1-3-8(4-2-7)9(12)5-10(13)14/h1-4,9H,5,12H2,(H,13,14)/t9-/m0/s1
SMILES:
C1=CC(=CC=C1C#N)C(CC(=O)O)N
Molecular Formula:
C10H10N2O2
Molecular Weight:
190.2 g/mol
(S)-3-Amino-3-(4-cyano-phenyl)-propionic acid
CAS No.: 718596-77-1
Reference Standards
VCID: VC0112935
Molecular Formula: C10H10N2O2
Molecular Weight: 190.2 g/mol
| CAS No. | 718596-77-1 |
|---|---|
| Product Name | (S)-3-Amino-3-(4-cyano-phenyl)-propionic acid |
| Molecular Formula | C10H10N2O2 |
| Molecular Weight | 190.2 g/mol |
| IUPAC Name | (3S)-3-amino-3-(4-cyanophenyl)propanoic acid |
| Standard InChI | InChI=1S/C10H10N2O2/c11-6-7-1-3-8(4-2-7)9(12)5-10(13)14/h1-4,9H,5,12H2,(H,13,14)/t9-/m0/s1 |
| Standard InChIKey | JFPLLJRLBHIJPS-VIFPVBQESA-N |
| Isomeric SMILES | C1=CC(=CC=C1C#N)[C@H](CC(=O)[O-])[NH3+] |
| SMILES | C1=CC(=CC=C1C#N)C(CC(=O)O)N |
| Canonical SMILES | C1=CC(=CC=C1C#N)C(CC(=O)[O-])[NH3+] |
| PubChem Compound | 1491714 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume